Cas no 15083-41-7 (1H-Pyrazole,3-methyl-5-(2-oxiranylmethoxy)-1-phenyl-)
15083-41-7 structure
Product Name:1H-Pyrazole,3-methyl-5-(2-oxiranylmethoxy)-1-phenyl-
CAS No:15083-41-7
MF:C13H14N2O2
MW:230.262463092804
CID:147702
PubChem ID:203735
Update Time:2025-04-19
1H-Pyrazole,3-methyl-5-(2-oxiranylmethoxy)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,3-methyl-5-(2-oxiranylmethoxy)-1-phenyl-
- 3-methyl-5-(oxiran-2-ylmethoxy)-1-phenylpyrazole
- 3-Methyl-5-(oxiranylmethoxy)-1-phenyl-1H-pyrazole
- 5-(2,3-Epoxypropoxy)-3-methyl-1-phenylpyrazole
- Pyrazole, 5-(2,3-epoxypropoxy)-3-methyl-1-phenyl-
- SCHEMBL9533612
- DTXSID10934069
- 3-Methyl-5-[(oxiran-2-yl)methoxy]-1-phenyl-1H-pyrazole
- P-326
- 15083-41-7
-
- Inchi: 1S/C13H14N2O2/c1-10-7-13(17-9-12-8-16-12)15(14-10)11-5-3-2-4-6-11/h2-7,12H,8-9H2,1H3
- InChI Key: HFIKTDAWTDZAEU-UHFFFAOYSA-N
- SMILES: O1CC1COC1=CC(C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 230.10562
- Monoisotopic Mass: 230.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 377.3°C at 760 mmHg
- Flash Point: 182°C
- Refractive Index: 1.617
- PSA: 39.58
1H-Pyrazole,3-methyl-5-(2-oxiranylmethoxy)-1-phenyl- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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